methyl 2-[(1R)-1-{[(benzyloxy)carbonyl]amino}ethyl]-5-methyl-1,3-oxazole-4-carboxylate

• IUPAC Name: methyl 5-methyl-2-[(1R)-1-(phenylmethoxycarbonylamino)ethyl]-1,3-oxazole-4-carboxylate
• InChI: InChI=1S/C16H18N2O5/c1-10(14-18-13(11(2)23-14)15(19)21-3)17-16(20)22-9-12-7-5-4-6-8-12/h4-8,10H,9H2,1-3H3,(H,17,20)/t10-/m1/s1
• InChI Key: MCLSIRVYRZFQHW-SNVBAGLBSA-N
• Canonical SMILES: CC1=C(N=C(O1)C(C)NC(=O)OCC2=CC=CC=C2)C(=O)OC
• Isomeric SMILES: CC1=C(N=C(O1)[C@@H](C)NC(=O)OCC2=CC=CC=C2)C(=O)OC
• Molecular Formula: C16H18N2O5
• Molecular Weight: 318.32 g/mol

Description

The molecule contains several functional groups including a benzyloxy carbonyl group, an amino group, a methyl group, and an oxazole ring. The presence of these functional groups suggests that this compound could be involved in a variety of chemical reactions.

Synthesis Analysis

While specific synthesis methods for this compound are not available, compounds with similar functional groups are often synthesized through methods such as catalytic protodeboronation of pinacol boronic esters.

Molecular Structure Analysis

The molecular structure of this compound is likely to be complex due to the presence of multiple functional groups and a heterocyclic ring (oxazole). The stereochemistry at the chiral center (indicated by the (1R) designation) will also play a significant role in its chemical behavior.

Chemical Reactions Analysis

The compound’s reactivity would be influenced by its functional groups. For instance, the amino group might participate in acid-base reactions, the carbonyl group in nucleophilic addition or substitution reactions, and the oxazole ring in electrophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups and molecular structure. For example, the presence of polar functional groups like the carbonyl and amino groups could enhance its solubility in polar solvents.

Scientific Research Applications

Synthesis of Ceftolozane

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Intermediate in Organic Synthesis

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Synthesis of Tertiary Butyl Esters

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Synthesis of Indole Derivatives

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Antibacterial Applications

. This suggests potential applications in the development of new antibacterial drugs.

Research in Flow Chemistry

suggests potential applications in research related to flow chemistry, a field that focuses on running chemical reactions in a continuously flowing stream rather than in batch production.

Mechanism of Action

The mechanism of action of this compound is not clear without additional context, such as its use in a biological or chemical system.

Future Directions

Future research could focus on elucidating the synthesis, reactivity, and potential applications of this compound. Given its complex structure, it might be of interest in fields such as medicinal chemistry or materials science.